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An In-depth Analysis of a Nomenclatural Challenge in Chemical Data Retrieval
Audience: Researchers, scientists, and drug development professionals.

Abstract: This document addresses the significant challenge in sourcing solubility and stability
data for the identifier "K-80001." Initial investigations reveal that this designation predominantly
refers to a commercially available sharpening stone, creating considerable ambiguity in
scientific literature and data searches. While a single Safety Data Sheet (SDS) links "K-80001"
to a chemical compound with the CAS Number 242800-40-4, it critically lacks any specific data
on solubility or stability. This paper details the findings and discusses the implications for
researchers seeking information on compounds with non-standardized identifiers.

Introduction: The "K-80001" Identification Problem

The accurate identification of chemical compounds is fundamental to all aspects of chemical
research and drug development. Standardized nomenclature and universally recognized
identifiers, such as CAS Numbers, are crucial for reliable data retrieval. However, internal
company codes or less common identifiers can lead to significant challenges in accessing
public domain data. The identifier "K-80001" presents a clear example of this issue.
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A comprehensive search for "K-80001" across various databases and search engines
overwhelmingly returns results related to a Japanese sharpening stone manufactured by Fox
Knives, also referred to as FOXK80001.[1][2] This product is widely available from multiple
retailers.[1][2][3] This prevalent association severely hampers the search for any chemical
compound that may share the same identifier.

Chemical Identification and Data Scarcity

Despite the prevalence of the sharpening stone, a Safety Data Sheet from the supplier
TargetMol does list a chemical entity designated as "K-80001" with the CAS Number 242800-
40-4.[4] This provides a critical link to a specific chemical substance. However, the available
SDS is incomplete from a researcher's perspective, explicitly stating "no data available" for key
physicochemical properties.

Solubility Data

The Safety Data Sheet for K-80001 (CAS 242800-40-4) provides no quantitative or qualitative
data on its solubility in aqueous or organic solvents.[4]

Stability and Reactivity Data

Similarly, the section on stability and reactivity in the available SDS is devoid of specific
information.[4] There is no data regarding the compound's chemical stability under various
conditions, its reactivity, or potential degradation pathways.[4]

Data Presentation: Summary of Available
Information

Due to the lack of quantitative data, a detailed comparative table cannot be constructed. The
available information is summarized below:
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Property Data Source
Identifier K-80001 TargetMol
CAS Number 242800-40-4 TargetMol[4]
Solubility No data available TargetMol[4]
Stability No data available TargetMol[4]

Experimental Protocols

No experimental protocols related to the solubility or stability of K-80001 (CAS 242800-40-4)
were found in the public domain.

Signaling Pathways and Mechanism of Action

There is no publicly available information on the mechanism of action or associated signaling
pathways for the compound identified as K-80001 (CAS 242800-40-4).

Visualization of the Data Retrieval Challenge

The logical workflow of the information retrieval process and its outcome can be visualized as

follows:

Predominant Result:
Sharpening Stone
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Overwhelmingly Points to

Query:
'K-80001 solubility and stability'

Initial Search . }
Identifies a single reference

Conclusion:
No Public Data on
Solubility or Stability

Minor Result:
SDS for Chemical Compound
(CAS 242800-40-4)

Data Analysis

Click to download full resolution via product page
Caption: Logical workflow illustrating the K-80001 data retrieval challenge.

Conclusion and Recommendations

The identifier "K-80001" is a challenging case study in chemical data retrieval. The
overwhelming association with a commercial product obscures the search for a chemical
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compound with the same designation. While a CAS number has been identified, the lack of
public data on solubility and stability renders a full technical analysis impossible at this time.

For researchers and drug development professionals encountering similar issues, the following
steps are recommended:

o Cross-reference with multiple identifiers: Whenever possible, use CAS numbers, IUPAC
names, or other standardized identifiers in addition to internal or less common codes.

« Directly contact suppliers: For compounds sourced from specific vendors, direct
communication is the most reliable way to obtain detailed technical data sheets and
experimental protocols.

o Consult proprietary databases: Subscription-based chemical databases may contain
information not available in the public domain.

This whitepaper serves to highlight the current informational void for K-80001 and underscores
the critical importance of standardized nomenclature in scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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